Cas no 479028-69-8 (5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid)

5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid structure
479028-69-8 structure
Product Name:5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
CAS No:479028-69-8
MF:C13H14N2O2
MW:230.262463092804
CID:2647789
PubChem ID:82288724
Update Time:2025-04-21

5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
    • DTXSID001168499
    • 479028-69-8
    • Inchi: 1S/C13H14N2O2/c1-9-4-3-5-11(6-9)8-15-10(2)7-12(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
    • InChI Key: RTRMDMMLDYASHB-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(CC2C=CC=C(C)C=2)N=1)=O

Computed Properties

  • Exact Mass: 230.105527694Da
  • Monoisotopic Mass: 230.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.1Ų
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